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Compound of Interest

Compound Name: 2,4-Dimethylhexane

CAS No.: 116502-44-4

Cat. No.: B7779917

Get Quote

Thermodynamic Properties of 2,4-Dimethylhexane: A Technical Guide for Research &

Development

Abstract This technical guide provides a rigorous synthesis of the thermodynamic and

thermophysical properties of 2,4-dimethylhexane (CAS: 589-43-5), a branched octane isomer

critical for equation-of-state (EOS) modeling, solvent systems, and metabolic reference

standards.[1] Drawing directly from NIST Standard Reference Data and authoritative literature,

this document consolidates phase transition boundaries, thermochemical potentials, and critical

parameters. It is designed for application scientists requiring high-fidelity data for process

simulation, chromatographic retention indexing, and physicochemical profiling in drug

development.

Chemical Identity & Structural Context
2,4-Dimethylhexane (

) is a chiral alkane often encountered as a racemic mixture in industrial solvents. Its branched
structure results in lower intermolecular London dispersion forces compared to n-octane,
leading to distinct volatility and density profiles essential for liquid-liquid extraction modeling.
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Figure 1: Structural Representation of 2,4-Dimethylhexane

Figure 1: Carbon Backbone Connectivity of 2,4-Dimethylhexane
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Critical & Phase Transition Properties
The critical point represents the limit of the vapor-liquid coexistence curve.[2] Accurate

and

values are non-negotiable for tuning supercritical fluid chromatography (SFC) methods or
calibrating EOS models like Peng-Robinson.

Property Symbol Value Unit
Method/Sourc
e

Boiling Point 382.15 (109.[1]0) K (°C)
Ebulliometry [1,

2]

Critical

Temperature
553.5 ± 0.5 K

Pulse-heating [3,

4]

Critical Pressure 2.52 (24.[1]9) MPa (atm)
Calculated/Obser

ved [3, 5]

Critical Density 2.12 ± 0.04 mol/L Daubert [3]

Liquid Density 0.701 g/mL
Pycnometry at

25 °C [2]

Refractive Index 1.395 - Refractometry [2]
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Technical Insight: The critical temperature of 553.5 K indicates that 2,4-dimethylhexane

remains stable in the liquid phase well beyond standard pharmaceutical processing

temperatures, making it a robust non-polar solvent for high-temperature recrystallization

screening.

Thermochemical Profile
Energy values derived from combustion calorimetry provide the baseline for calculating heats

of formation. These values are pivotal when assessing the thermodynamic stability of the

isomer relative to linear alkanes.

Property Symbol Value Uncertainty Unit Reference

Enthalpy of

Combustion
-5463.5 ± 1.0 kJ/mol

Prosen &

Rossini [6]

Enthalpy of

Formation
-257.2 ± 1.1 kJ/mol

Prosen &

Rossini [6]

Enthalpy of

Vaporization
37.8 ± 0.1 kJ/mol

Osborne &

Ginnings [7]

Mechanistic Note: The relatively lower magnitude of

compared to n-octane (41.5 kJ/mol) confirms that the globular, branched shape of 2,4-
dimethylhexane reduces surface area for van der Waals interactions, directly correlating to its
lower boiling point.

Vapor-Liquid Equilibrium (VLE)
For process engineering (e.g., solvent stripping), the relationship between vapor pressure (

) and temperature (
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) is modeled using the Antoine Equation: [1]

Parameters (Range: 246 - 383 K):

A: 3.98854[1][3]

B: 1292.707[1][3]

C: -57.97[1][3]

Note: P in bar, T in Kelvin. [8]

Experimental Methodologies & Validation
To ensure data integrity (Trustworthiness), one must understand the generation of these

values. The following workflow illustrates the rigorous experimental path from pure substance

to validated thermodynamic property.

Figure 2: Thermodynamic Property Determination Workflow
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Figure 2: Experimental Workflow for Thermodynamic Data Validation
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Protocol Highlights:
Combustion Calorimetry: The sample is burned in excess oxygen within a rigid steel bomb.

[1] The heat released is measured against a benzoic acid standard. Critical Control:

Washburn corrections must be applied to account for standard states of combustion products

(

gas,

liquid).

Ebulliometry: Boiling points are measured at controlled sub-atmospheric pressures.[1] This

dataset generates the Antoine constants, allowing for the extrapolation of
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via the Clausius-Clapeyron relation.

Applications in Drug Development
While 2,4-dimethylhexane is not an API, its thermodynamic profile serves two distinct roles in

pharmaceutical R&D:

Partition Coefficient Modeling (

): In silico models (e.g., COSMO-RS) use the experimental heat of vaporization and liquid
density of branched alkanes to parameterize the non-polar phase in partition coefficient
calculations.[1] Accurate input data for 2,4-dimethylhexane improves the prediction of
lipophilicity for drug candidates with complex alkyl chains.

Residual Solvent Analysis (GC-Headspace): As a Class 3 solvent isomer (low toxicity but

regulated), it may appear as an impurity in hexane-based extractions.[1] The Antoine

parameters provided above are essential for calculating the specific static headspace

concentration at equilibrium, ensuring accurate quantification during QC release testing.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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